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Compound of Interest

Compound Name: Aflatoxin G1

CAS No.: 1165-39-5

Cat. No.: B190526 Get Quote

Executive Summary
Aflatoxin G1 (AFG1) is a highly toxic, carcinogenic secondary metabolite produced by

Aspergillus parasiticus.[1] Accurate quantification in food and pharmacological matrices is

critical due to regulatory limits often set in the low parts-per-billion (ppb) range.

This protocol addresses the primary challenge in AFG1 analysis: Standard Instability and

Preparation Error. Due to the compound's sensitivity to photodegradation, adsorption to glass,

and electrostatic nature in solid form, gravimetric preparation alone is insufficient. This guide

details a self-validating workflow combining gravimetric reconstitution with UV-Vis

spectrophotometric verification (AOAC Official Method 971.22) to ensure analytical accuracy.

Safety & Decontamination (Critical Pre-requisite)
WARNING: Aflatoxin G1 is a Group 1 Carcinogen (IARC).[1] It is mutagenic and teratogenic.

Personal Protective Equipment (PPE)
Respiratory: N95 or P100 respirator (powder form is electrostatic and easily aerosolized).

Dermal: Double-gloving with Nitrile. Tyvek sleeves or lab coat.

Eyes: Chemical splash goggles.
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Decontamination Protocol
Standard autoclaving does not destroy aflatoxins. You must use oxidative degradation.

Agent Concentration Contact Time Mechanism

Sodium Hypochlorite

(Bleach)
5-10% (w/v) >30 Minutes

Oxidative cleavage of

the terminal furan ring.

Acetone 5% (added to bleach) Concurrent

Prevents formation of

carcinogenic dichloro-

intermediates.

Spill Procedure:

Absorb liquid with paper towels.

Flood area with 10% Bleach solution.

Allow to sit for 30 minutes.

Wipe with 5% Acetone, then water.

Materials & Solvents
To prevent concentration loss via adsorption or degradation, specific materials are required.

Solvents:

Acetonitrile (ACN): LC-MS Grade (Preferred for stock stability).

Methanol (MeOH): LC-MS Grade (Acceptable, but AFG1 is less stable in MeOH than

ACN).

Benzene: (Historical AOAC solvent; avoid if possible due to toxicity, unless strictly

following legacy AOAC 971.22).

Toluene:Acetonitrile (9:1): A safer alternative to Benzene for UV validation.
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Glassware:

Amber Glass: Mandatory to prevent photodegradation (UV conversion of G1).

Silanized Vials:CRITICAL. Aflatoxins bind to active silanol groups on untreated glass. Use

silanized (deactivated) borosilicate glass to prevent recovery losses of up to 10-20% at

low concentrations.

Experimental Workflow
The following diagram illustrates the "Check-Adjust-Verify" loop required for high-integrity

standards.
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(Film or Crystal)
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(Acetonitrile or Benzene:ACN)

 Add Solvent directly to vial

Equilibrate to Room Temp
(Dissolve completely)

 Vortex 1 min

UV-Vis Verification
(350-365 nm)

 Transfer aliquot

Calculate Exact Conc
(Beer-Lambert Law)

 Measure Absorbance (A)

 If Conc < Target (Evaporate/Adjust)

Prepare Working Standards
(Serial Dilution)
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Figure 1: Self-validating workflow for Aflatoxin G1 preparation. The UV-Vis step corrects for

gravimetric errors common with electrostatic powders.

Protocol: Primary Stock Solution (10 - 20 µg/mL)
The "Film" Problem
Aflatoxin standards often arrive as a thin, invisible dry film on the glass wall, not a loose

powder.

Do NOT attempt to weigh the solid out of the vial.

Method: Add solvent directly to the manufacturer's vial to reconstitute.

Preparation Steps
Solvent Addition: Add a precise volume (e.g., 2.0 mL or 5.0 mL) of Acetonitrile or

Benzene:Acetonitrile (98:2) to the vial.

Note: Benzene:ACN is the AOAC reference solvent for UV checks. If using pure ACN for

safety, ensure you use the correct extinction coefficient (see Section 6).

Dissolution: Cap tightly and vortex for 1 minute. Sonicate for 30 seconds to ensure the film is

fully stripped from the glass walls.

Equilibration: Allow the solution to reach room temperature (20-25°C). Cold solutions will

have density changes that affect UV readings.

Validation: UV-Vis Spectrophotometry
Why this is mandatory: Gravimetric error on <5 mg quantities is high. Purity of the standard

may vary. You must determine the exact concentration using the Molar Extinction Coefficient (

).

The Formula (Beer-Lambert Law)
A: Absorbance at

MW: Molecular Weight of AFG1 (328.27 g/mol )[2]
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: Molar Extinction Coefficient (Solvent Specific)

Reference Extinction Coefficients (AOAC 971.22)
Select the

value matching your solvent.

Solvent System (nm)

Molar Extinction
Coefficient (

)

Source

Benzene:Acetonitrile

(98:2)
355 17,700 AOAC Official Method

Toluene:Acetonitrile

(9:1)
355 19,300

AOAC (Mod) /

Nesheim et al.

Methanol 355 17,600 General Literature

Acetonitrile (Pure) 350 ~17,100*

Verify with CoA or

calibrate against

Benzene mix

Note: If high precision is required and you are using pure Acetonitrile, it is recommended to

prepare a small aliquot in Benzene:ACN (98:2) solely for the UV check to utilize the established

AOAC coefficient of 17,700.

Measurement Procedure
Blank the spectrophotometer with the neat solvent.

Transfer the stock solution to a quartz cuvette (1 cm path length).

Scan from 300 nm to 400 nm.

Record the absorbance (

) at the peak maximum (
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).[3]

Calculation Example:

Absorbance (

) = 0.540

Solvent = Benzene:ACN (98:2)[2][3][4][5]

Protocol: Working Standards (Dilution)
Dilution Logic
Do not dilute directly from Stock to low-ppb Working Standard in one step. Use an intermediate

standard.

Intermediate Standard (e.g., 1.0 µg/mL):

Dilute Primary Stock with Acetonitrile.[6]

Store in amber, silanized vials.

Working Standard (e.g., 5 - 50 ng/mL):

Dilute Intermediate Standard with Mobile Phase (usually Water:ACN:MeOH mixture).

CRITICAL: Aqueous dilutions of Aflatoxin G1 are unstable. Prepare these daily or strictly

for immediate injection.

AFG1 degrades rapidly in <20% organic solvent. Ensure the final working solvent has

sufficient organic content or is analyzed immediately.

Storage Conditions
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Solution Type Container Temp Stability

Primary Stock Amber, Silanized -20°C 6-12 Months

Intermediate Amber, Silanized 4°C 1 Month

Working (Aqueous) HPLC Vial (Glass/PP) 4°C < 24 Hours
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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